4-Isopropyldibenzo[b,d]furan

• CAS RN: 60715-43-7
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 4-propan-2-yldibenzofuran
• InChI: InChI=1S/C15H14O/c1-10(2)11-7-5-8-13-12-6-3-4-9-14(12)16-15(11)13/h3-10H,1-2H3
• InChI Key: IFIGYYUIGXGCJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC2=C1OC3=CC=CC=C23

Description

4-Isopropyldibenzo[b,d]furan is a useful research compound. Its molecular formula is C15H14O and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Prop-1-en-2-yl)dibenzo[b,d]furan (14.5 g, 69.6 mmol) was added to a hydrogenator bottle with EtOH (100 mL). The reaction mixture was degassed by bubbling N2 for 10 minutes. Pd/C (1.14 g, 1.39 mmol) and PVC (2.72 g, 0.7 mmol) was added. The reaction mixture was placed on a Parr hydrogenator for 2 hours (H2˜72 psi, based on calculations). The reaction mixture was filtered on a tightly packed Celite® bed and washed with dichloromethane. GC/MS confirmed complete conversion. The crude product was chromatographed on silica gel with 2% DCM in hexane (v/v) to yield 10.9 g (74%) of the desired product. The product was confirmed by GC/MS.